2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C23H17BrO3S/c1-26-19-12-16(13-21-22(25)17-9-5-6-10-20(17)28-21)11-18(24)23(19)27-14-15-7-3-2-4-8-15/h2-13H,14H2,1H3/b21-13-
• InChI Key: MCMIZQOULPDQCH-BKUYFWCQSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)C3=CC=CC=C3S2)Br)OCC4=CC=CC=C4
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)C3=CC=CC=C3S2)Br)OCC4=CC=CC=C4
• Molecular Formula: C23H17BrO3S
• DSSTOX Substance ID: DTXSID70367339
• Molecular Weight: 453.3 g/mol
• CAS RN: 5679-56-1

Description

2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one, also known as BMB, is a synthetic compound that belongs to the class of benzothiophene derivatives. BMB has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has also been shown to possess anti-inflammatory and anti-oxidant properties. Additionally, 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has been investigated for its potential use as a photosensitizer in photodynamic therapy.

Mechanism of Action

The mechanism of action of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one is not fully understood. However, it has been suggested that 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one induces apoptosis, or programmed cell death, in cancer cells by activating the intrinsic apoptotic pathway. 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has also been shown to inhibit the activity of various enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress. 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has been found to exhibit low toxicity towards normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits high stability. 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one also possesses potent anti-cancer activity, making it a useful tool for cancer research. However, 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. Additionally, the mechanism of action of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the research on 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one. One potential direction is to investigate the use of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one in combination with other anti-cancer agents to enhance its efficacy. Another direction is to explore the use of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one in animal models to assess its therapeutic potential in vivo. Additionally, further studies are needed to elucidate the mechanism of action of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one involves the reaction of 3-bromo-4-hydroxybenzaldehyde with 5-methoxy-2-thiophenemethanol in the presence of a catalyst. The resulting product is then reacted with benzyl bromide to obtain the final product, 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one. The synthesis of 2-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1-benzothiophen-3(2H)-one has been optimized to obtain high yields and purity.